N-(5-chloro-2,4-dimethoxyphenyl)-2-((2,2-dimethyl-5-phenyl-2H-imidazol-4-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-(2,2-dimethyl-5-phenylimidazol-4-yl)sulfanylacetamide
• InChI: InChI=1S/C21H22ClN3O3S/c1-21(2)24-19(13-8-6-5-7-9-13)20(25-21)29-12-18(26)23-15-10-14(22)16(27-3)11-17(15)28-4/h5-11H,12H2,1-4H3,(H,23,26)
• InChI Key: NYLTXYDKMFEOHI-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C(C(=N1)SCC(=O)NC2=CC(=C(C=C2OC)OC)Cl)C3=CC=CC=C3)C
• Molecular Formula: C21H22ClN3O3S
• Molecular Weight: 431.9 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-((2,2-dimethyl-5-phenyl-2H-imidazol-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22ClN3O3S and its molecular weight is 431.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

Researchers have synthesized derivatives related to the compound , focusing on their potential anticancer activities. For instance, Duran and Demirayak (2012) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives and evaluated their anticancer activities against a panel of 60 different human tumor cell lines, finding that compounds exhibited reasonable activity, particularly against melanoma-type cell lines (Duran & Demirayak, 2012).

pKa Determination

The acidity constants of similar acetamide derivatives were determined to understand their chemical behavior better. Duran and Canbaz (2013) synthesized drug precursors related to the target compound and determined their acidity constants via UV spectroscopic studies, which aids in understanding the compound's chemical properties and potential biological interactions (Duran & Canbaz, 2013).

Antitumor Evaluation

Further studies have extended to evaluate the antitumor activity of related compounds. Yurttaş, Tay, and Demirayak (2015) synthesized new derivatives and screened them for antitumor activity in vitro against various human tumor cell lines, identifying compounds with considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).

Biological Evaluation as Anticancer Agents

Evren, Yurttaş, Eksellı, and Akalın-Çiftçi (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and investigated their antitumor activities, demonstrating significant selectivity and apoptosis induction in certain cancer cell lines, which highlights the therapeutic potential of such compounds (Evren et al., 2019).